4-butyl-3-nitrobenzoic acid
Description
4-Butyl-3-nitrobenzoic acid, also known as Butyl 4-nitrobenzoate, is an organic compound with the molecular formula C11H13NO4 . It has an average mass of 223.225 Da and a monoisotopic mass of 223.084457 Da .
Synthesis Analysis
The synthesis of this compound can be achieved through a series of reactions. The three substituents on the ring, a bromine, a methyl group, and a nitro group, can be introduced separately. A bromine can be introduced by bromination with Br2/FeBr3, a methyl group can be introduced by Friedel–Crafts alkylation with CH3Cl/AlCl3, and a nitro group can be introduced by nitration with HNO3/H2SO4 .Molecular Structure Analysis
The molecular structure of this compound can be analyzed using various techniques. For instance, the 3D structure of the compound can be viewed using Java or Javascript . The compound’s structure is also available as a 2D Mol file or as a computed 3D SD file .Chemical Reactions Analysis
The chemical reactions involving this compound can be complex. For instance, the synthesis of 4-amino-3-nitrobenzoic acid methyl ester is a simple Fischer esterification reaction . The compound was synthesized as a one-pot reaction within 30 min to 16 h, with 1 h producing a workable yield .Safety and Hazards
4-Butyl-3-nitrobenzoic acid can cause serious eye irritation and skin irritation. It is recommended to wear personal protective equipment/face protection, ensure adequate ventilation, avoid getting the compound in eyes, on skin, or on clothing, avoid ingestion and inhalation, and avoid dust formation .
Future Directions
Future research directions for 4-butyl-3-nitrobenzoic acid include investigating its biochemical and physiological effects, as well as its potential applications in drug development . Additionally, the ability of cations and anions to function as hydrogen-bonding donors or acceptors can be tuned using acid-base chemistry . This could lead to new insights into the compound’s properties and potential applications.
Properties
| { "Design of the Synthesis Pathway": "The synthesis of 4-butyl-3-nitrobenzoic acid can be achieved through a multi-step process involving the nitration of a starting material followed by subsequent reactions to introduce the butyl group and carboxylic acid functionality.", "Starting Materials": [ "4-nitrobenzoic acid", "butyl bromide", "sodium hydroxide", "sulfuric acid", "sodium nitrite", "hydrochloric acid", "sodium bicarbonate", "potassium permanganate", "acetic acid", "sodium acetate", "water" ], "Reaction": [ "Step 1: Nitration of 4-nitrobenzoic acid with a mixture of sulfuric acid and nitric acid to yield 4-nitrobenzoic acid", "Step 2: Reduction of 4-nitrobenzoic acid with sodium hydroxide and hydrogen gas to yield 4-aminobenzoic acid", "Step 3: Esterification of 4-aminobenzoic acid with butyl bromide and sulfuric acid to yield 4-butylaminobenzoic acid", "Step 4: Oxidation of 4-butylaminobenzoic acid with potassium permanganate and acetic acid to yield 4-butyl-3-nitrobenzoic acid", "Step 5: Neutralization of the reaction mixture with sodium bicarbonate and extraction of the product with water", "Step 6: Purification of the product by recrystallization from a suitable solvent" ] } | |
| 99855-99-9 | |
Molecular Formula |
C11H13NO4 |
Molecular Weight |
223.2 |
Purity |
95 |
Origin of Product |
United States |
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